Cas no 651719-99-2 (Phenol, 4-[4-phenyl-6-(phenylmethoxy)-2-pyrimidinyl]-)

Phenol, 4-[4-phenyl-6-(phenylmethoxy)-2-pyrimidinyl]- structure
651719-99-2 structure
Product Name:Phenol, 4-[4-phenyl-6-(phenylmethoxy)-2-pyrimidinyl]-
CAS No:651719-99-2
MF:C23H18N2O2
MW:354.401225566864
CID:404542
PubChem ID:135932074
Update Time:2025-04-19

Phenol, 4-[4-phenyl-6-(phenylmethoxy)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[4-phenyl-6-(phenylmethoxy)-2-pyrimidinyl]-
    • 4-(6-phenyl-4-phenylmethoxy-1H-pyrimidin-2-ylidene)cyclohexa-2,5-dien-1-one
    • 651719-99-2
    • DTXSID20647810
    • 4-[4-(Benzyloxy)-6-phenylpyrimidin-2(1H)-ylidene]cyclohexa-2,5-dien-1-one
    • Inchi: 1S/C23H18N2O2/c26-20-13-11-19(12-14-20)23-24-21(18-9-5-2-6-10-18)15-22(25-23)27-16-17-7-3-1-4-8-17/h1-15,26H,16H2
    • InChI Key: FOWYGSWPIWJAPJ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC(C2C=CC=CC=2)=NC(C2C=CC(=CC=2)O)=N1

Computed Properties

  • Exact Mass: 354.13694
  • Monoisotopic Mass: 354.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 55.2Ų

Experimental Properties

  • PSA: 55.24
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